Cas no 2229609-80-5 (N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2229609-80-5
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6274444
• PubChem ID: 165706490
• Update Time: 2025-06-08

N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine
• EN300-1753063
• 2229609-80-5

• Inchi： 1S/C11H17NS/c1-3-4-9-5-6-10(13-9)11(12-2)7-8-11/h5-6,12H,3-4,7-8H2,1-2H3
• InChI Key： WHZOSPYQMXRZMF-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(CC1)NC

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.3Ų

Additional information on N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine

N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2229609-80-5): An Emerging Compound in Medicinal Chemistry

N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2229609-80-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropane ring and substituted thiophene moiety, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine is defined by its cyclopropane ring, which imparts rigidity and conformational constraints to the molecule. The substitution with a 5-propylthiophene group adds a layer of complexity and functionality, potentially influencing the compound's pharmacokinetic and pharmacodynamic properties. The presence of the N-methyl group further modulates the compound's interactions with biological targets, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary data suggest that N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine may exhibit selective binding to specific serotonin receptor subtypes, potentially offering a more targeted and effective therapeutic approach.

In addition to its serotonin receptor activity, N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine has also shown promise in neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function, and there is an urgent need for new therapeutic strategies. Research has indicated that this compound may have neuroprotective effects, potentially through mechanisms involving oxidative stress reduction and mitochondrial function enhancement.

The pharmacokinetic profile of N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Early studies have shown that the compound exhibits favorable oral bioavailability and stability, suggesting that it could be developed into an orally administered medication. However, further research is needed to fully characterize its ADME properties and identify any potential drug-drug interactions.

In terms of safety and toxicity, preliminary assessments indicate that N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are essential to ensure its safety for human use. Ongoing preclinical studies are aimed at elucidating the compound's toxicity profile across various organ systems and identifying any potential adverse effects.

The synthesis of N-methyl-1-(5-propylthiophen-2-yl)cyclopropan-1-amine has been optimized to achieve high yields and purity levels. The synthetic route involves several key steps, including the formation of the cyclopropane ring through a ring-closing metathesis reaction and the subsequent substitution with the 5-propylthiophene moiety. These synthetic advancements have facilitated the production of sufficient quantities of the compound for preclinical testing and further development.

In conclusion, N-methyl-1-(5-propylthiophen-2-y)cyclopropana (CAS No. 2229609805) represents an exciting advancement in medicinal chemistry with potential applications in treating psychiatric disorders and neurodegenerative diseases. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.